2-((1-cyano-4-imino-5-(4-phenylthiazol-2-yl)-3-azaspiro[5.5]undec-1-en-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[2-amino-5-cyano-1-(4-phenyl-1,3-thiazol-2-yl)-3-azaspiro[5.5]undeca-2,4-dien-4-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C28H27N5OS2/c29-16-21-26(36-18-23(34)31-20-12-6-2-7-13-20)33-25(30)24(28(21)14-8-3-9-15-28)27-32-22(17-35-27)19-10-4-1-5-11-19/h1-2,4-7,10-13,17,24H,3,8-9,14-15,18H2,(H2,30,33)(H,31,34)
• InChI Key: DHKDQQRAHRYIJM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(C(=NC(=C2C#N)SCC(=O)NC3=CC=CC=C3)N)C4=NC(=CS4)C5=CC=CC=C5
• Molecular Formula: C28H27N5OS2
• Molecular Weight: 513.7 g/mol

Description

2-((1-cyano-4-imino-5-(4-phenylthiazol-2-yl)-3-azaspiro[5.5]undec-1-en-2-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C28H27N5OS2 and its molecular weight is 513.68. The purity is usually 95%.
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Scientific Research Applications

Analgesic Activity

A study explored the analgesic activity of compounds related to our chemical of interest. It was found that certain derivatives exhibit significant activity in pain-related assays. The analgetic properties are primarily associated with the 2-amino-1,3-thiazine ring system. Further, a contribution to the observed activity by the spiroannulated ether ring was suggested (Cohen, Banner, & Lopresti, 1978).

Nematicidal Activity

Another study focused on synthesizing and evaluating the nematicidal (against nematodes) activity of compounds structurally related to our compound of interest. The study reported the successful synthesis of these compounds and their antimicrobial and nematicidal activities (Srinivas, Nagaraj, & Reddy, 2008).

Anticancer Agents

A research paper discussed the synthesis and evaluation of derivatives for their anticancer activity. Some compounds demonstrated significant selectivity and apoptosis induction in human lung adenocarcinoma cells, highlighting their potential as anticancer agents (Evren et al., 2019).

Mechanism of Action

Target of Action

The compound, also known as 2-{[1-CYANO-4-IMINO-5-(4-PHENYL-1,3-THIAZOL-2-YL)-3-AZASPIRO[5.5]UNDEC-1-EN-2-YL]SULFANYL}-N-PHENYLACETAMIDE, is a derivative of thiazole . Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, leading to different biological effects . For instance, some thiazole derivatives have been found to exhibit cytotoxic activity on human tumor cell lines .

Biochemical Pathways

Given the diverse biological activities of thiazole derivatives, it’s likely that this compound affects multiple biochemical pathways .

Result of Action

Thiazole derivatives have been found to exhibit diverse biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .